Cas no 77633-42-2 (1-[(Chloromethyl)sulfanyl]-3,3-dimethylbut-1-yne)

• Product Name: 1-[(Chloromethyl)sulfanyl]-3,3-dimethylbut-1-yne
• CAS No: 77633-42-2
• MF: C₇H₁₁ClS
• MW: 162.680239915848
• CID: 6397036
• PubChem ID: 12617314
• Update Time: 2023-12-26

1-[(Chloromethyl)sulfanyl]-3,3-dimethylbut-1-yne Chemical and Physical Properties

Names and Identifiers

• EN300-7610773
• 1-[(chloromethyl)sulfanyl]-3,3-dimethylbut-1-yne
• 77633-42-2
• AKOS006387588
• 1-[(Chloromethyl)sulfanyl]-3,3-dimethylbut-1-yne

• Inchi： 1S/C7H11ClS/c1-7(2,3)4-5-9-6-8/h6H2,1-3H3
• InChI Key： BXFBYAORYBYILE-UHFFFAOYSA-N
• SMILES： ClCSC#CC(C)(C)C

Computed Properties

• Exact Mass: 162.0269992g/mol
• Monoisotopic Mass: 162.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds Sulfenyl compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds